Cas no 1812-51-7 (1,1'-Biphenyl, 2-ethyl-)

• Product Name: 1,1'-Biphenyl, 2-ethyl-
• CAS No: 1812-51-7
• MF: C₁₄H₁₄
• MW: 182.260963916779
• CID: 141005
• PubChem ID: 15742
• Update Time: 2025-06-08

1,1'-Biphenyl, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-ethyl-
• 1-Ethyl-2-phenylbenzene
• 1,1'-BIPHENYL,2-ETHYL
• 1-phenyl-2-ethylbenzene
• 2-Aethyl-biphenyl
• 2-ethyl-1,1'-biphenyl
• 2-ethylbiphenyl
• ethylbiphenyl
• NSC 75364
• EINECS 254-957-6
• 40529-66-6
• 1,1'-Biphenyl, ethyl-
• o-Ethylbiphenyl
• DTXSID0068234
• AMY1077
• NSC75364
• 1812-51-7
• BS-47297
• NSC-75364
• Ethyl-1,1'-biphenyl
• DLMYHUARHITGIJ-UHFFFAOYSA-N
• Biphenyl, 2-ethyl-
• MFCD30296301
• E85527
• NS00030807
• 2-Ethyl-1,1'-biphenyl #
• DB-164385
• 1,1'-Biphenyl,2-ethyl-

• Inchi： 1S/C14H14/c1-2-12-8-6-7-11-14(12)13-9-4-3-5-10-13/h3-11H,2H2,1H3
• InChI Key： DLMYHUARHITGIJ-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.3

Experimental Properties

• Density: 0.9927
• Melting Point: -6.1°C
• Boiling Point: 265.97°C
• Flash Point: 136.9°C
• Refractive Index: 1.5780
• PSA: 0.00000
• LogP: 3.91600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 2-ethyl-

Comprehensive Overview of 1,1'-Biphenyl, 2-ethyl- (CAS No. 1812-51-7): Properties, Applications, and Industry Insights

1,1'-Biphenyl, 2-ethyl- (CAS No. 1812-51-7) is a specialized organic compound belonging to the biphenyl derivatives family. This compound, characterized by its ethyl-substituted biphenyl structure, has garnered significant attention in industrial and research sectors due to its unique chemical properties. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, 2-ethylbiphenyl has emerged as a versatile building block. Its molecular formula, C₁₄H₁₄, and distinct aromaticity make it valuable for synthesizing advanced materials and fine chemicals.

One of the most searched questions about 1,1'-Biphenyl, 2-ethyl- revolves around its synthesis methods and purity standards. Researchers often explore its production via Friedel-Crafts alkylation or catalytic coupling reactions, with a focus on optimizing yield and minimizing byproducts. The compound’s thermal stability (up to 300°C) and solubility profile (compatible with common organic solvents like toluene and ethanol) are frequently cited in technical discussions. These properties align with current industry trends emphasizing sustainable chemistry and green synthesis.

In the context of material science innovations, CAS No. 1812-51-7 is increasingly studied for its role in liquid crystal formulations and OLED (organic light-emitting diode) technologies. Its planar biphenyl core and ethyl side chain contribute to tunable electronic properties, making it a candidate for flexible electronics—a hot topic in 2024. Additionally, its potential as a pharmaceutical intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) aligns with the global demand for cost-effective drug development.

Environmental and regulatory aspects of 2-ethylbiphenyl are also widely debated. While not classified as hazardous under major regulatory frameworks, its biodegradability and ecotoxicological profile are under scrutiny, reflecting the broader shift toward eco-friendly chemicals. Analytical techniques like GC-MS and HPLC are commonly employed to monitor its presence in industrial effluents, addressing concerns about persistent organic pollutants (POPs).

From a commercial perspective, suppliers of 1,1'-Biphenyl, 2-ethyl- emphasize high-purity grades (>98%) for research applications. Pricing trends correlate with raw material availability, particularly benzene and ethylene derivatives. The compound’s niche applications in flavor and fragrance industries—where subtle aromatic modifications are critical—further drive market interest. Recent patents highlight its utility in advanced polymer coatings, resonating with the booming electric vehicle (EV) battery materials sector.

Future research directions for CAS No. 1812-51-7 may explore its catalytic hydrogenation potential or integration into metal-organic frameworks (MOFs). As industries prioritize circular economy principles, recycling protocols for biphenyl derivatives could become a focal point. For laboratory handling, standard precautions—such as avoiding prolonged inhalation and using chemical-resistant gloves—are recommended, though its low acute toxicity simplifies storage and transport.

In summary, 1,1'-Biphenyl, 2-ethyl- exemplifies how tailored aromatic compounds address modern challenges in green technology and advanced manufacturing. Its interdisciplinary relevance ensures continued exploration across academic and industrial domains, supported by evolving analytical and synthetic methodologies.